N-(1-adamantylmethyl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(1-adamantylmethyl)-4-chloro-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H22ClN3O/c1-20-8-13(17)14(19-20)15(21)18-9-16-5-10-2-11(6-16)4-12(3-10)7-16/h8,10-12H,2-7,9H2,1H3,(H,18,21)
• InChI Key: IMUSXFWKQWMCTI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NCC23CC4CC(C2)CC(C4)C3)Cl
• Molecular Formula: C16H22ClN3O
• Molecular Weight: 307.82 g/mol

Description

N-(1-adamantylmethyl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide, commonly known as ACPD, is a synthetic compound that has been extensively studied for its potential use in scientific research. ACPD belongs to the class of pyrazole carboxamides and is known to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

ACPD has been extensively studied for its potential use in scientific research. It has been shown to act as an agonist for metabotropic glutamate receptors (mGluRs) and can modulate the release of neurotransmitters such as glutamate, GABA, and acetylcholine. ACPD has also been shown to have neuroprotective effects and can reduce the damage caused by ischemia and excitotoxicity.

Mechanism of Action

ACPD acts as an agonist for mGluRs and can activate both Group I and Group II receptors. Activation of Group I receptors leads to the activation of phospholipase C, which in turn leads to the release of intracellular calcium and the activation of protein kinase C. Activation of Group II receptors leads to the inhibition of adenylyl cyclase and the reduction of intracellular cAMP levels.
Biochemical and Physiological Effects
ACPD has been shown to have a wide range of biochemical and physiological effects. It can modulate the release of neurotransmitters such as glutamate, GABA, and acetylcholine. ACPD has also been shown to have neuroprotective effects and can reduce the damage caused by ischemia and excitotoxicity. In addition, ACPD has been shown to have anticonvulsant effects and can reduce the severity of seizures.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACPD in lab experiments is its ability to modulate the release of neurotransmitters. This makes it a useful tool for studying the function of the nervous system. However, ACPD has a short half-life and can be rapidly metabolized, which can make it difficult to use in certain experiments. In addition, ACPD can have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of ACPD. One area of interest is the development of more potent and selective mGluR agonists. Another area of interest is the use of ACPD in the treatment of neurological disorders such as epilepsy and Parkinson's disease. Finally, the role of ACPD in synaptic plasticity and learning and memory is an area of active research.